Cas no 6391-59-9 (2-Methoxy-4-(2-oxoethyl)phenyl acetate)

• Product Name: 2-Methoxy-4-(2-oxoethyl)phenyl acetate
• CAS No: 6391-59-9
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 519564
• Update Time: 2025-04-23

2-Methoxy-4-(2-oxoethyl)phenyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(2-oxoethyl)phenyl acetate
• benzamide, N-[[[4-(5-ethyl-2-benzoxazolyl)phenyl]amino]thioxomethyl]-4-methoxy-
• N-[[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]carbamothioyl]-4-methoxybenzamide

• Inchi： 1S/C11H12O4/c1-8(13)15-10-4-3-9(5-6-12)7-11(10)14-2/h3-4,6-7H,5H2,1-2H3
• InChI Key： BWZDXKNPBFFWDJ-UHFFFAOYSA-N
• SMILES： COC1C(OC(=O)C)=CC=C(CC=O)C=1

Computed Properties

• Exact Mass: 431.13053
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 76.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 2-Methoxy-4-(2-oxoethyl)phenyl acetate

Comprehensive Guide to 2-Methoxy-4-(2-oxoethyl)phenyl acetate (CAS No. 6391-59-9): Properties, Applications, and Market Insights

2-Methoxy-4-(2-oxoethyl)phenyl acetate (CAS No. 6391-59-9) is a specialized organic compound with a unique molecular structure that combines aromatic and carbonyl functionalities. This versatile chemical has garnered significant attention in the fragrance, pharmaceutical, and specialty chemical industries due to its distinctive properties. The compound features a phenyl ring substituted with a methoxy group, an acetoxy group, and a 2-oxoethyl side chain, making it a valuable intermediate in organic synthesis.

The growing demand for aromatic ketone derivatives in modern applications has put 2-Methoxy-4-(2-oxoethyl)phenyl acetate in the spotlight. Researchers are particularly interested in its potential as a flavor and fragrance ingredient, where its balanced olfactory profile offers both woody and sweet aromatic notes. Recent studies have explored its use in green chemistry applications, aligning with the current industry focus on sustainable and eco-friendly chemical processes.

From a chemical perspective, 2-Methoxy-4-(2-oxoethyl)phenyl acetate demonstrates excellent stability under standard conditions, with a molecular weight of 208.21 g/mol and a characteristic melting point range. Its solubility profile makes it particularly useful in organic solvent-based formulations, while its moderate volatility contributes to its performance in fragrance applications. The compound's keto-ester functionality provides multiple reactive sites for further chemical modifications, making it a valuable building block in synthetic chemistry.

In the pharmaceutical sector, derivatives of 2-Methoxy-4-(2-oxoethyl)phenyl acetate have shown promise in various research applications. While not a drug substance itself, its structural features make it an interesting scaffold for medicinal chemistry explorations. The compound's potential as a biologically active intermediate has been investigated in several academic studies, particularly in the context of developing novel therapeutic agents.

The fragrance industry values 2-Methoxy-4-(2-oxoethyl)phenyl acetate for its ability to contribute to complex scent profiles. Perfumers appreciate its capacity to enhance floral and woody accords, often using it as a modifier in premium fragrance compositions. Recent trends in natural-like fragrance ingredients have increased interest in this compound as manufacturers seek sustainable alternatives to traditional materials.

From a manufacturing standpoint, the production of 2-Methoxy-4-(2-oxoethyl)phenyl acetate typically involves controlled esterification and oxidation processes. Quality control measures focus on maintaining high purity levels, typically ≥98%, to ensure consistent performance in end-use applications. Advanced analytical techniques including GC-MS and HPLC are employed to verify the compound's identity and purity.

Market analysis indicates steady growth in demand for specialty aromatic compounds like 2-Methoxy-4-(2-oxoethyl)phenyl acetate. The Asia-Pacific region has emerged as a significant consumer, driven by expanding fragrance and pharmaceutical sectors. Current research trends suggest potential applications in advanced material science, particularly in the development of functional polymers and coatings.

Regulatory considerations for 2-Methoxy-4-(2-oxoethyl)phenyl acetate vary by region and application. Manufacturers and users must comply with relevant REACH regulations and other chemical safety standards. Proper handling procedures, including the use of appropriate personal protective equipment, are recommended when working with this compound in industrial or laboratory settings.

Future developments for 2-Methoxy-4-(2-oxoethyl)phenyl acetate may include optimization of synthetic routes to improve yield and sustainability. The growing interest in bio-based chemicals has prompted research into alternative production methods that could reduce environmental impact. Additionally, exploration of novel applications in electronic materials and specialty coatings may open new market opportunities for this versatile compound.

For researchers and industry professionals seeking detailed technical information about 2-Methoxy-4-(2-oxoethyl)phenyl acetate (CAS No. 6391-59-9), comprehensive analytical data including spectroscopic characteristics and physicochemical properties are available through specialized chemical databases and supplier technical sheets. The compound continues to be an area of active investigation, with new potential applications regularly emerging in scientific literature.